Cas no 55582-63-3 (1-Propanaminium, N,N,N-trimethyl-3-[(2-methyl-1-oxo-2-propenyl)oxy]-)

• Product Name: 1-Propanaminium, N,N,N-trimethyl-3-[(2-methyl-1-oxo-2-propenyl)oxy]-
• CAS No: 55582-63-3
• MF: C₁₀H₂₀NO₂
• MW: 186.27130317688
• CID: 351457
• PubChem ID: 6454143
• Update Time: 2025-04-19

1-Propanaminium, N,N,N-trimethyl-3-[(2-methyl-1-oxo-2-propenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, N,N,N-trimethyl-3-[(2-methyl-1-oxo-2-propenyl)oxy]-
• trimethyl-[3-(2-methylprop-2-enoyloxy)propyl]azanium
• 55582-63-3
• SCHEMBL202124
• DTXSID90424170

• Inchi： 1S/C10H20NO2/c1-9(2)10(12)13-8-6-7-11(3,4)5/h1,6-8H2,2-5H3/q+1
• InChI Key： XVIGJPONQXWIOK-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 186.1495
• Monoisotopic Mass: 186.149403881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3